Cas no 2228408-04-4 (3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine)

3,3-Difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine is a fluorinated cyclobutylamine derivative featuring a 1,2,3-triazole substituent. Its unique structure combines the conformational rigidity of the cyclobutane ring with the electronic effects of fluorine atoms, enhancing its potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. The presence of the 1-methyl-1,2,3-triazole moiety offers additional stability and opportunities for further functionalization. This compound is particularly valuable for applications requiring selective modulation of biological targets, such as enzyme inhibition or receptor binding, due to its balanced lipophilicity and hydrogen-bonding capabilities. Its synthetic utility is further underscored by the compatibility of the triazole group with click chemistry methodologies.

3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine structure

2228408-04-4 structure

Product Name:3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine

CAS No:2228408-04-4

MF:C₇H₁₀F₂N₄

MW:188.177907466888

CID:6487804

PubChem ID:139525414

Update Time:2025-06-07

3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine
- GIOOIWVPMAELJH-UHFFFAOYSA-N
- 2228408-04-4
- EN300-1960496
- SCHEMBL21398709
- 3,3-Difluoro-1-(1-methyltriazol-4-yl)cyclobutan-1-amine
- Inchi： 1S/C7H10F2N4/c1-13-2-5(11-12-13)6(10)3-7(8,9)4-6/h2H,3-4,10H2,1H3
- InChI Key： GIOOIWVPMAELJH-UHFFFAOYSA-N
- SMILES： FC1(CC(C2=CN(C)N=N2)(C1)N)F

Computed Properties

Exact Mass: 188.08735266g/mol
Monoisotopic Mass: 188.08735266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 56.7Å²

3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1960496-0.05g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	0.05g	$1368.0	2023-09-17
Enamine	EN300-1960496-0.1g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	0.1g	$1433.0	2023-09-17
Enamine	EN300-1960496-0.25g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	0.25g	$1498.0	2023-09-17
Enamine	EN300-1960496-0.5g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	0.5g	$1563.0	2023-09-17
Enamine	EN300-1960496-1.0g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	1g	$1929.0	2023-06-01
Enamine	EN300-1960496-2.5g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	2.5g	$3191.0	2023-09-17
Enamine	EN300-1960496-5.0g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	5g	$5594.0	2023-06-01
Enamine	EN300-1960496-10.0g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	10g	$8295.0	2023-06-01
Enamine	EN300-1960496-1g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	1g	$1629.0	2023-09-17
Enamine	EN300-1960496-5g	3,3-difluoro-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-amine	2228408-04-4	5g	$4722.0	2023-09-17